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Abstract

Dodecyltriphenylphosphonium bromide (C12TPP) is a lipophilic cation that has emerged as
a significant tool in mitochondrial research and a promising candidate for targeted drug
delivery. Its unique chemical structure, featuring a positively charged triphenylphosphonium
head group and a twelve-carbon alkyl chain, facilitates its accumulation within the
mitochondrial matrix. This targeted accumulation is driven by the large mitochondrial
membrane potential. This guide provides a comprehensive technical overview of C12TPP,
including its synthesis, mechanism of action, and its effects on cellular bioenergetics and
signaling pathways. Detailed experimental protocols for key assays and quantitative data on its
biological activities are presented to facilitate its application in research and drug development.

Introduction to Mitochondria-Targeting Agents

Mitochondria are central to cellular metabolism and are implicated in a wide array of
pathologies, including cancer, neurodegenerative diseases, and metabolic disorders. This has
made them an attractive target for therapeutic intervention. Mitochondria-targeting agents are
designed to selectively accumulate within these organelles, thereby delivering therapeutic
payloads or modulating mitochondrial function with high specificity. The most common strategy
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for mitochondrial targeting involves the use of delocalized lipophilic cations (DLCs), such as the
triphenylphosphonium (TPP) cation.[1] The large negative membrane potential across the inner
mitochondrial membrane (approximately -180 mV) drives the electrophoretic uptake and
accumulation of these positively charged molecules into the mitochondrial matrix, where their
concentration can be several hundred-fold higher than in the cytoplasm.[1]

Dodecyltriphenylphosphonium Bromide (C12TPP):
Core Properties

C12TPP is a member of the alkyl-TPP family of compounds. Its amphipathic nature, with a
lipophilic dodecyl tail and a cationic TPP head, allows it to readily cross cellular and
mitochondrial membranes.

Chemical and Physical Properties:

Property Value Reference
Chemical Formula C30H40BrP [2]
Molecular Weight 511.52 g/mol [2]
Appearance White to yellow powder [3]
Melting Point 85-88 °C [2]
CAS Number 15510-55-1 [2]

Mechanism of Mitochondrial Accumulation

The primary driver for the mitochondrial accumulation of C12TPP is the mitochondrial
membrane potential (A¥Ym). The process can be conceptualized as a two-step journey:

o Cellular Uptake: C12TPP first crosses the plasma membrane, a process facilitated by its
lipophilicity.

e Mitochondrial Sequestration: Once in the cytoplasm, the positively charged TPP moiety is
strongly attracted to the negatively charged mitochondrial matrix, leading to its significant
accumulation within the mitochondria.[1]
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This targeted accumulation is a key feature that enables the use of C12TPP as a carrier for
delivering other molecules to the mitochondria or for directly modulating mitochondrial function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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